Cas no 869074-11-3 (methyl 4-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamidobenzoate)

• Product Name: methyl 4-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamidobenzoate
• CAS No: 869074-11-3
• MF: C₁₅H₁₃N₅O₄S₂
• MW: 391.42481970787
• CID: 6485985
• PubChem ID: 24892565
• Update Time: 2024-01-06

methyl 4-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-({3-methyl-4-oxo-4H-1,3,4thiadiazolo2,3-c1,2,4triazin-7-yl}sulfanyl)acetamidobenzoate
• methyl 4-[2-[(3-methyl-4-oxidanylidene-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]ethanoylamino]benzoate
• DTXSID301331366
• MLS001236130
• 4-[[2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio]-1-oxoethyl]amino]benzoic acid methyl ester
• BDBM95615
• cid_24892565
• SR-01000017393-3
• 4-[[2-[(4-keto-3-methyl-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio]acetyl]amino]benzoic acid methyl ester
• methyl 4-[[2-[(3-methyl-4-oxo-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)sulfanyl]acetyl]amino]benzoate
• HMS2992K12
• SR-01000017393
• CHEMBL1334848
• 869074-11-3
• SMR000806643
• AKOS005007530
• SR-01000017393-1
• F1853-0064
• methyl 4-(2-((3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl)thio)acetamido)benzoate
• methyl 4-[2-({3-methyl-4-oxo-4H-[1,3,4]thiadiazolo[2,3-c][1,2,4]triazin-7-yl}sulfanyl)acetamido]benzoate

• Inchi： 1S/C15H13N5O4S2/c1-8-12(22)20-14(18-17-8)26-15(19-20)25-7-11(21)16-10-5-3-9(4-6-10)13(23)24-2/h3-6H,7H2,1-2H3,(H,16,21)
• InChI Key： MEPAAWQSYJNZRJ-UHFFFAOYSA-N
• SMILES： S1C(=NN2C(C(C)=NN=C12)=O)SCC(NC1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 391.04089626g/mol
• Monoisotopic Mass: 391.04089626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 163Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives